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Compound of Interest

Compound Name: Ethyl levulinate

Cat. No.: B147295 Get Quote

An In-depth Technical Guide on the Thermodynamic Properties and Phase Behavior of Ethyl
Levulinate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl levulinate, a bio-based solvent and platform chemical, is gaining significant attention

across various industries, including pharmaceuticals, due to its favorable properties and

sustainable origins. A thorough understanding of its thermodynamic properties and phase

behavior is crucial for its application in drug formulation, separation processes, and as a green

solvent alternative. This technical guide provides a comprehensive overview of the key

thermodynamic data for ethyl levulinate, details the experimental methodologies for their

determination, and presents visual representations of experimental workflows.

Thermodynamic Properties
The design and optimization of processes involving ethyl levulinate, such as reaction

engineering, distillation, and extraction, are fundamentally reliant on accurate thermodynamic

data. Key properties include vapor pressure, density, viscosity, and heat capacity.

Physicochemical Properties
A summary of the fundamental physicochemical properties of ethyl levulinate is presented in

Table 1.
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Table 1: Physicochemical Properties of Ethyl Levulinate

Property Value Reference

Molecular Formula C₇H₁₂O₃ [1]

Molar Mass 144.17 g/mol [1][2]

Boiling Point 205.8 °C (at 1 atm) [3]

93-94 °C (at 18 mmHg) [4][5]

Melting Point < -60 °C [3]

Flash Point 94 °C [3]

Density (at 20 °C) 1.012 g/mL [3]

Density (at 25 °C) 1.016 g/mL [4][5]

Refractive Index (n²⁰/D) 1.422 [4][6]

Vapor Pressure (at 25 °C) 0.249 mmHg (estimated) [7]

Water Solubility (at 25 °C) 71.14 g/L [2]

Temperature-Dependent Properties
The influence of temperature on the key thermodynamic properties of ethyl levulinate is

critical for process modeling and design.

The vapor pressure of ethyl levulinate is a crucial parameter for distillation and evaporation

processes. Estimated values are available, indicating its low volatility at ambient temperatures.

[7][8]

The density of ethyl levulinate and its mixtures with n-alkanols (methanol, ethanol, 1-propanol,

and 1-butanol) has been reported over a temperature range of 283.15 K to 313.15 K.[9]

Viscosity is a key parameter influencing fluid handling and mixing. The viscosity of ethyl
levulinate and its blends with diesel and biodiesel has been studied at temperatures ranging

from 30 °C to 80 °C.[10] The addition of ethyl levulinate to biodiesel has been shown to

decrease the viscosity of the fuel mixture.[11]
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Experimental Protocols for Thermodynamic Property
Determination
Accurate determination of thermodynamic properties relies on precise experimental

methodologies.

Density is typically measured using a vibrating tube densimeter. The experimental workflow for

density measurement is illustrated below.
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Density Measurement Workflow

Sample Preparation

Instrument Calibration
(with air and pure water)

Vibrating Tube Densitometer

Sample Injection and
Temperature Equilibration

Record Oscillation Period

Calculate Density

Reported Density

Click to download full resolution via product page

Caption: Workflow for density measurement using a vibrating tube densimeter.

Viscosity is commonly determined using a rotational viscometer or a capillary viscometer. The

general procedure is outlined below.
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Viscosity Measurement Workflow

Sample Preparation
and Thermostatting

Viscometer
(e.g., Rotational or Capillary)

Measurement of
Shear Stress vs. Shear Rate

(Rotational)
or

Flow Time (Capillary)

Data Analysis and
Viscosity Calculation

Reported Viscosity

Click to download full resolution via product page

Caption: General workflow for viscosity measurement.

Phase Behavior
The phase behavior of ethyl levulinate with other components is essential for designing

separation processes like distillation and liquid-liquid extraction.

Vapor-Liquid Equilibrium (VLE)
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VLE data are fundamental for the design of distillation columns. Isobaric VLE data for the

binary system of ethyl levulinate and ethanol have been measured at 40.0, 60.0, and 80.0

kPa.[12] The data indicated a positive deviation from Raoult's law, suggesting strong

intermolecular interactions.[12] Isothermal VLE data for the ethyl levulinate + water and ethyl
levulinate + ethanol systems have also been collected at 60 °C.[13][14][15]

Table 2: Summary of Investigated Vapor-Liquid Equilibrium (VLE) Systems

System Conditions Reference

Ethyl Levulinate + Ethanol Isobaric (40.0, 60.0, 80.0 kPa) [12]

Ethyl Levulinate + Water Isothermal (60 °C) [13][14][15]

Ethyl Levulinate + Ethanol Isothermal (60 °C) [13][14][15]

Liquid-Liquid Equilibrium (LLE)
LLE data are critical for designing liquid-liquid extraction processes. The LLE for the ternary

systems of ethyl levulinate + water + levulinic acid and ethyl levulinate + water + ethanol

have been measured at 30 °C.[13][14][16] The consistency of this LLE data was confirmed

using the Othmer-Tobias method.[13][14][16] The phase behavior of pseudo-ternary systems

containing deep eutectic solvents (DES), ethyl levulinate, and either levulinic acid or ethanol

has also been investigated to assess the extractive potential of DES in the esterification

process.[17]

Table 3: Summary of Investigated Liquid-Liquid Equilibrium (LLE) Systems

System Temperature Reference

Ethyl Levulinate + Water +

Levulinic Acid
30 °C [13][14][16]

Ethyl Levulinate + Water +

Ethanol
30 °C [13][14][16]

DES + Ethyl Levulinate +

Levulinic Acid/Ethanol
313.15 K and 333.15 K [17]
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Solubility
Ethyl levulinate exhibits good solubility in a wide range of organic solvents.[8] It is soluble in

water and alcohol.[1][7] A detailed list of its solubility in various solvents at 25°C has been

compiled.[2]

Experimental Protocols for Phase Behavior
Determination
A common apparatus for measuring VLE data is a modified Rose-Williams still or a static

equilibrium cell.[12][18] The general workflow is depicted below.
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Vapor-Liquid Equilibrium (VLE) Measurement Workflow

Mixture Preparation
(Known Composition)

VLE Apparatus
(e.g., Modified Rose-Williams Still)

Heating and Stirring
to Reach Equilibrium

(Constant T or P)

Simultaneous Sampling of
Liquid and Vapor Phases

Composition Analysis
(e.g., Gas Chromatography)

Data Correlation with
Activity Coefficient Models
(e.g., NRTL, UNIQUAC)

VLE Data (T-x-y or P-x-y)
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Liquid-Liquid Equilibrium (LLE) Measurement Workflow

Ternary Mixture Preparation
(Known Overall Composition)

Vigorous Mixing and
Settling at Constant T

Separation of the
Two Liquid Phases

Sampling from
Each Phase

Composition Analysis of
Each Phase (e.g., GC, HPLC)

Determination of
Tie-Line Data

LLE Phase Diagram

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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